3-(3-FLUOROPHENYL)-2-SULFANYL-4(3H)-QUINAZOLINONE

• IUPAC Name: 3-(3-fluorophenyl)-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C14H9FN2OS/c15-9-4-3-5-10(8-9)17-13(18)11-6-1-2-7-12(11)16-14(17)19/h1-8H,(H,16,19)
• InChI Key: KHLKKARCHAGCII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=S)N2)C3=CC(=CC=C3)F
• Molecular Formula: C14H9FN2OS
• Molecular Weight: 272.30 g/mol

Description

3-(3-Fluorophenyl)-2-sulfanyl-4(3H)-quinazolinone is a fluorinated quinazolinone derivative characterized by a 3-fluorophenyl group at position 3 and a sulfanyl (-SH) group at position 2 of the quinazolinone core. Quinazolinones are heterocyclic compounds with a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties . The fluorine atom and sulfanyl group in this compound likely enhance its lipophilicity and electronic properties, influencing its reactivity and interaction with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-FLUOROPHENYL)-2-SULFANYL-4(3H)-QUINAZOLINONE typically involves the condensation of 3-fluoroaniline with isothiocyanates, followed by cyclization. The reaction conditions often require the use of solvents such as ethanol or dimethylformamide (DMF) and catalysts like triethylamine. The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(3-FLUOROPHENYL)-2-SULFANYL-4(3H)-QUINAZOLINONE can undergo various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form sulfoxides or sulfones.

Reduction: The quinazolinone core can be reduced under specific conditions to yield dihydroquinazolinones.

Substitution: The fluorophenyl group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide can facilitate nucleophilic substitution.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydroquinazolinones.

Substitution: Various substituted quinazolinones depending on the nucleophile used.

Scientific Research Applications

3-(3-FLUOROPHENYL)-2-SULFANYL-4(3H)-QUINAZOLINONE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(3-FLUOROPHENYL)-2-SULFANYL-4(3H)-QUINAZOLINONE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity. The pathways involved may include the inhibition of key enzymes in metabolic pathways or the modulation of receptor-mediated signaling pathways.

Comparison with Similar Compounds

Structural Comparison with Analogous Quinazolinones

Quinazolinone derivatives vary based on substituents at positions 2 and 3, which critically affect their bioactivity and physicochemical properties.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Key Features
3-(3-Fluorophenyl)-2-sulfanyl-4(3H)-quinazolinone	3-Fluorophenyl (3), Sulfanyl (2)	Enhanced lipophilicity; potential for hydrogen bonding via -SH group
3-(4-Methoxyphenyl)-2-... ()	4-Methoxyphenyl (3), ketoethylthio (2)	Increased solubility due to methoxy groups; molecular weight: 432.49 g/mol
3-Phenyl-2-(chlorophenyl) ()	Phenyl (3), chloro-methylphenyl (2)	Higher halogen content (Cl); molecular weight: 420.91 g/mol
3-(Trifluoromethylphenyl)-2-pyrimidinyl ()	Trifluoromethyl (3), pyrimidinyl (2)	Strong electron-withdrawing effects; molecular weight: 473.44 g/mol

Key Observations :

• Electron-Withdrawing Groups (e.g., -F, -CF₃): Increase stability and modulate receptor binding .
• Sulfanyl vs.

Physicochemical Properties and Stability

• Molecular Weight : Estimated at ~278.29 g/mol (C₁₄H₉FN₂OS), lighter than analogs with bulky substituents (e.g., 432.49 g/mol in ).
• Solubility : Fluorine and -SH groups may reduce aqueous solubility compared to methoxy or ethoxy derivatives .
• Stability : The 3-fluorophenyl group likely enhances metabolic stability relative to unfluorinated analogs .

Key Findings :

• Cytotoxic Potential: Triazole-containing quinazolinones exhibit strong anticancer activity, highlighting the importance of heterocyclic substituents .